Methyl 4-[(pyridin-2-yloxy)methyl]benzoate

• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol
• IUPAC Name: methyl 4-(pyridin-2-yloxymethyl)benzoate
• InChI: InChI=1S/C14H13NO3/c1-17-14(16)12-7-5-11(6-8-12)10-18-13-4-2-3-9-15-13/h2-9H,10H2,1H3
• InChI Key: QLHQHOQKSHTWLQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)COC2=CC=CC=N2

Description

Methyl 4-[(pyridin-2-yloxy)methyl]benzoate is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triphenyl phosphine (614 mg) and a THF solution (1 mL) of diethyl azodicarboxylate (408 mg) were added in that order to a THF solution (20 mL) of 2-hydroxypyridine (149 mg) and methyl 4-hydroxymethylbenzenecarboxylate (260 mg), and stirred overnight at room temperature. The reaction solution was concentrated under reduced pressure, and the resulting residue was purified through silica gel column chromatography (hexane/ethyl acetate=9/1 to 2/3 to ethyl acetate alone) to obtain the entitled compound (85 mg).